2-Tert-butyl-5-isopropenylpyridine

• CAS No.: 956901-24-9
• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 2-tert-butyl-5-prop-1-en-2-ylpyridine
• InChI: InChI=1S/C12H17N/c1-9(2)10-6-7-11(13-8-10)12(3,4)5/h6-8H,1H2,2-5H3
• InChI Key: QRJAKAUJFJYFGB-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CN=C(C=C1)C(C)(C)C

Description

2-Tert-butyl-5-isopropenylpyridine is a pyridine derivative featuring a tert-butyl group at the 2-position and an isopropenyl group at the 5-position. Pyridine derivatives are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric properties. The isopropenyl group, a vinyl derivative, may confer reactivity toward addition or polymerization. However, the provided evidence lacks direct data on this compound’s synthesis, applications, or physicochemical properties, necessitating inferred comparisons based on structural analogs .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-Tert-butyl-5-isopropenylpyridine with pyridine and pyrimidine derivatives from the evidence:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Functional Group Characteristics
2-Tert-butyl-5-isopropenylpyridine (Target)	C₁₂H₁₇N	175.27 (estimated)	2-tert-butyl, 5-isopropenyl	Bulky tert-butyl (electron-donating), reactive isopropenyl (vinyl group)
5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine	C₁₆H₂₇ClINOSi	464.84	2-chloro, 3-iodo, 5-pyrrolidinyl	Polar silyloxy group, halogen substituents (electron-withdrawing)
2-(tert-butyl)pyrimidine-5-sulfonyl chloride	C₈H₁₁ClN₂O₂S	234.7	2-tert-butyl, 5-sulfonyl chloride	Pyrimidine core, sulfonyl chloride (strong electron-withdrawing)

Key Observations:

However, the silyloxy group in ’s compound introduces additional polarity, enhancing solubility compared to the nonpolar isopropenyl group .

Electronic Effects :

• The isopropenyl group in the target compound is electron-donating via hyperconjugation, contrasting with the electron-withdrawing sulfonyl chloride in ’s pyrimidine derivative. This difference would significantly alter reactivity; for example, sulfonyl chlorides undergo nucleophilic substitution, while isopropenyl groups may participate in Diels-Alder or polymerization reactions .

Heterocycle Core Differences :

• Pyrimidines () have two nitrogen atoms, increasing polarity and hydrogen-bonding capacity compared to pyridines. This makes pyrimidine derivatives more suitable for applications requiring molecular recognition (e.g., drug design) .

Research Findings and Limitations

• Synthetic Utility :
  Compounds with tert-butyl groups (e.g., ) are often used as intermediates in cross-coupling reactions due to their stability. The isopropenyl group in the target compound could enable functionalization via vinyl chemistry, though this is speculative without direct data.

• Thermodynamic Stability :
  Bulky tert-butyl groups typically increase thermal stability by hindering degradation pathways. This contrasts with sulfonyl chlorides (), which are thermally labile and moisture-sensitive .

• Limitations: The absence of direct data on 2-Tert-butyl-5-isopropenylpyridine in the provided evidence restricts definitive conclusions.